5-(5-Formylthiophen-2-yl)-3-trifluoromethylphenol, 95%

• IUPAC Name: 5-[3-hydroxy-5-(trifluoromethyl)phenyl]thiophene-2-carbaldehyde
• InChI: InChI=1S/C12H7F3O2S/c13-12(14,15)8-3-7(4-9(17)5-8)11-2-1-10(6-16)18-11/h1-6,17H
• InChI Key: KTEMMUZFDCDUPR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)C2=CC(=CC(=C2)O)C(F)(F)F)C=O
• Molecular Formula: C12H7F3O2S
• DSSTOX Substance ID: DTXSID50686570
• Molecular Weight: 272.24 g/mol
• CAS RN: 1261920-11-9

Description

5-(5-Formylthiophen-2-yl)-3-trifluoromethylphenol, or 5F-3TMP, is a synthetic compound that has been studied for its potential use in a variety of scientific research applications. It is a white crystalline powder with a molecular weight of 246.3 g/mol and a melting point of 183-184°C. 5F-3TMP has several unique properties, including low volatility and high solubility in organic solvents, which make it an attractive option for a variety of research applications.

Scientific Research Applications

5F-3TMP has been studied for its potential use in a variety of scientific research applications. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. It has also been studied for its potential use as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs. Additionally, 5F-3TMP has been studied for its potential use as a fluorescent probe for imaging and detecting proteins and other biomolecules.

Mechanism of Action

The mechanism of action of 5F-3TMP is not fully understood. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase by competing with the substrate for the active site of the enzyme. Additionally, it is believed to act as an inhibitor of the enzyme cytochrome P450 by competing with the substrate for the active site of the enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5F-3TMP have not been extensively studied. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. Additionally, it is believed to act as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 5F-3TMP in laboratory experiments include its low volatility and high solubility in organic solvents, which make it an attractive option for a variety of research applications. Additionally, it is relatively stable and has a high purity, which makes it suitable for use in sensitive experiments. The main limitation of using 5F-3TMP in laboratory experiments is that its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

The potential future directions for research involving 5F-3TMP include further studies of its mechanism of action, as well as its potential use as an inhibitor of other enzymes and proteins. Additionally, further studies of its biochemical and physiological effects could help to elucidate its potential applications in a variety of research areas. Finally, further studies of its stability and solubility could help to optimize its use in laboratory experiments.

Synthesis Methods

5F-3TMP can be synthesized using a variety of methods, including the reaction of 5-formylthiophene-2-carbaldehyde and 3-trifluoromethylphenol in a solvent such as acetonitrile. The reaction is typically conducted at room temperature and yields the desired product in high purity. Other methods have also been developed to synthesize 5F-3TMP, including the reaction of 5-formylthiophene-2-carbaldehyde and 3-trifluoromethylphenol in the presence of a palladium catalyst and the reaction of 5-formylthiophene-2-carbaldehyde and 3-trifluoromethylphenol in the presence of a palladium/copper catalyst.